Cas no 77713-01-0 (Butanedial, methyl-)

• Product Name: Butanedial, methyl-
• CAS No: 77713-01-0
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 535599
• PubChem ID: 10996971
• Update Time: 2025-04-19

Butanedial, methyl- Chemical and Physical Properties

Names and Identifiers

• Butanedial, methyl-
• 2-methylbutanedial
• 77713-01-0
• DTXSID50451129
• SCHEMBL2153981

• Inchi： 1S/C5H8O2/c1-5(4-7)2-3-6/h3-5H,2H2,1H3
• InChI Key： BQPPGEDHWKAEDR-UHFFFAOYSA-N
• SMILES： O=CC(C)CC=O

Computed Properties

• Exact Mass: 100.05244
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14